4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide

• IUPAC Name: 4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide
• InChI: InChI=1S/C17H17Cl2NO2/c1-12-4-2-5-14(10-12)20-17(21)6-3-9-22-16-8-7-13(18)11-15(16)19/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H,20,21)
• InChI Key: SRKNKCGNHLZSOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H17Cl2NO2
• Molecular Weight: 338.2 g/mol

Description

4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide is a compound of interest due to its structural uniqueness and potential for diverse chemical reactivity and applications. Its synthesis and characterization involve complex chemical processes and analytical techniques aimed at understanding its behavior and properties.

Synthesis Analysis

The synthesis of compounds related to 4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide involves multiple steps, including the use of electrooxidative methods for the preparation of chlorinated and fluorinated analogs. For instance, the preparation of 3-Chloro-2-chloromethyl-4-(4-chlorophenoxy)-1-butene serves as a functionalized isoprene unit achieved through electrooxidative double ene-type chlorination (Uneyama, Hasegawa, Kawafuchi, & Torii, 1983). Other related syntheses involve the conversion of various organic acids into heterocyclic compounds acting as lipoxygenase inhibitors (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of related butanamide derivatives has been elucidated through spectroscopic techniques and crystallography, revealing their complex geometries and structural characteristics. The characterization of butyrate and 1,3-dioxane derivatives, for instance, provides insights into the arrangement of atoms and functional groups within the molecules (Jebas et al., 2013).

Chemical Reactions and Properties

Research has explored various chemical reactions involving butanamide derivatives, including their roles as inhibitors in biological systems. These studies highlight the compound's reactivity and potential for interaction with biological targets (Raza et al., 2019).

Physical Properties Analysis

The physical properties of compounds akin to 4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide, such as melting points and solubility, are crucial for understanding their behavior in different environments and potential applications. For example, the synthesis and structure characterization of 4-Chloro-2,2-Dicyano-N-Chloroacetyl Butanamide-3-Ketone offers insights into its physical characteristics (Ming-gen, 2008).

Chemical Properties Analysis

The chemical properties, including reactivity and stability of compounds similar to 4-(2,4-dichlorophenoxy)-N-(3-methylphenyl)butanamide, are investigated to determine their potential applications and interactions with other chemicals. The study on regioselective lithiations of dichlorophenyl derivatives provides valuable data on the chemical behavior of these compounds (Porcs-Makkay & Simig, 2009).